N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide

• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C17H16N2O3S/c1-11(20)13-4-3-5-14(10-13)18-17(23)19-16(21)12-6-8-15(22-2)9-7-12/h3-10H,1-2H3,(H2,18,19,21,23)
• InChI Key: RNJPSURZUOACEH-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)OC

Description

N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide, also known as AMT, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. AMT is a member of the benzamide family and is structurally similar to other compounds such as sulpiride and metoclopramide.

Scientific Research Applications

N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide has been used in various scientific research applications, including as a tool to study the effects of dopamine receptor antagonists on behavior. This compound has been shown to have high affinity for the dopamine D2 receptor, making it a useful tool to study the effects of dopamine receptor antagonists on behavior.

Mechanism of Action

The mechanism of action of N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. By blocking dopamine receptors, this compound can alter the activity of dopamine in the brain, leading to changes in behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can reduce locomotor activity and induce catalepsy in rats, suggesting that it may have potential as an antipsychotic medication. Additionally, this compound has been shown to have anxiolytic effects in mice, indicating that it may have potential as an anti-anxiety medication.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide in lab experiments is its high affinity for the dopamine D2 receptor, making it a useful tool to study the effects of dopamine receptor antagonists on behavior. However, a limitation of using this compound is that it may have off-target effects on other receptors, making it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide. One area of interest is the development of more selective dopamine receptor antagonists that can be used to study the effects of dopamine on behavior. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of psychiatric disorders. Finally, studies are needed to investigate the potential side effects of this compound and to determine its safety for use in humans.
In conclusion, this compound is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. Its high affinity for the dopamine D2 receptor makes it a useful tool to study the effects of dopamine receptor antagonists on behavior. However, further research is needed to fully understand its mechanism of action and potential applications in the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of N-[(3-acetylphenyl)carbamothioyl]-4-methoxybenzamide involves the reaction of 3-acetylphenyl isothiocyanate with 4-methoxyaniline in the presence of a base such as sodium carbonate. The resulting product is then purified using column chromatography to obtain pure this compound.